3-[(Thiophen-2-ylmethyl)sulfamoyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-[(Thiophen-2-ylmethyl)sulfamoyl]benzoic acid is a chemical compound with the molecular formula C12H11NO4S2 and a molecular weight of 297.34 .
Molecular Structure Analysis
The molecular structure of this compound consists of 12 carbon atoms, 11 hydrogen atoms, 1 nitrogen atom, 4 oxygen atoms, and 2 sulfur atoms .Scientific Research Applications
Luminescence Sensitization in Lanthanides
Thiophenyl-derivatized nitrobenzoic acid ligands, closely related to 3-[(Thiophen-2-ylmethyl)sulfamoyl]benzoic acid, have been evaluated for their potential in sensitizing Eu(III) and Tb(III) luminescence. These compounds, upon complexation with lanthanides, exhibited significant luminescence, characterized by solution and solid-state luminescence spectroscopy and X-ray crystallography. The study revealed high quantum yields and luminescence lifetimes in the Eu(III) and Tb(III) complexes, indicating the efficacy of these thiophene derivatives as sensitizers for lanthanide luminescence. This application is crucial for the development of luminescent materials with potential uses in bioimaging, lighting, and displays (Viswanathan & Bettencourt-Dias, 2006).
Synthesis of Benzo[b]thiophenes
A methodology involving the sulfanylation–acylation of C─H acids with 2-(chlorosulfanyl)benzoyl chloride was developed to prepare 2,2-disubstituted benzo[b]thiophenes and 2-substituted 3-hydroxybenzo[b]thiophenes. This process, which forms a thiophene ring, underscores the utility of thiophene derivatives in synthesizing complex thiophene-based compounds for various applications, including pharmaceuticals, materials science, and organic electronics (Młochowski & Potaczek, 2009).
Anticonvulsant Agent Synthesis
Research on the synthesis of stable and radioactive isotope-labeled compounds, including anticonvulsant agents like JNJ-26990990, highlights the relevance of thiophene derivatives in medicinal chemistry. These syntheses provide insights into the design and development of new therapeutic agents, demonstrating the importance of thiophene derivatives in drug discovery and development (Lin et al., 2013).
Corrosion Inhibition
A novel study on the inhibition effect of heterocyclic aromatic compounds, including thiophene-derivatives, on mild steel corrosion in an acidic medium showcased the potential of these compounds as corrosion inhibitors. The results, obtained through gravimetric, electrochemical, and morphological techniques, indicated high inhibition efficiency, pointing to the significance of thiophene derivatives in materials science and engineering applications (Chaitra et al., 2018).
Properties
IUPAC Name |
3-(thiophen-2-ylmethylsulfamoyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO4S2/c14-12(15)9-3-1-5-11(7-9)19(16,17)13-8-10-4-2-6-18-10/h1-7,13H,8H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWQWSEFRORVSOA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)NCC2=CC=CS2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
603118-17-8 |
Source
|
Record name | 3-[(thiophen-2-ylmethyl)sulfamoyl]benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.